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Compound of Interest

Compound Name: 5,7,3'4'-Tetramethoxyflavone

Cat. No.: B192521

Application Notes and Protocols: 5,7,3',4'-
Tetramethoxyflavone

Audience: Researchers, scientists, and drug development professionals.
Introduction

5,7,3",4'-Tetramethoxyflavone (TMF), also known as Luteolin tetramethyl ether, is a naturally
occurring polymethoxyflavone found in various plants, including Murraya paniculata and
Kaempferia parviflora.[1][2] It has garnered significant interest in the scientific community due
to its diverse biological activities, including anti-inflammatory, anti-cancer, chondroprotective,
and anti-parasitic properties.[1][3][4] TMF's mechanism of action involves the modulation of
several key signaling pathways, making it a promising candidate for further investigation in
drug discovery and development.[5][6]

This document provides detailed protocols for the preparation of 5,7,3',4'-
Tetramethoxyflavone stock solutions for both in vitro and in vivo experiments, ensuring
accurate and reproducible results.

Physicochemical Properties

A summary of the key physicochemical properties of 5,7,3',4'-Tetramethoxyflavone is
presented in the table below.
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Property Value Reference

5,7,3",4'-tetramethyl Luteolin
Synonyms ether, Methoxyluteolin, [1]

Tetramethyl camphoral

CAS Number 855-97-0 [11I7]
Molecular Formula C19H1806 [11[7]
Molecular Weight 342.3 g/mol [1]
Appearance Solid [1]
Purity >98% [1]
Melting Point 190-195°C [7]
Storage -20°C [1]
Stability > 4 years [1]

Solubility Data

The solubility of 5,7,3',4'-Tetramethoxyflavone in common laboratory solvents is crucial for
the preparation of stock solutions.

Concentration

Solvent Solubility Reference
(mM)
Dimethyl Sulfoxide
Soluble, 8.33 mg/mL 24.33 mM [1][3]
(DMSO)
Methanol Soluble Not specified [1]
Ethanol Soluble Not specified [8]

Note: It is recommended to use high-purity, anhydrous solvents to prepare stock solutions. To
enhance solubility, gentle warming to 37°C and sonication in an ultrasonic bath can be
employed.[3][9]
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Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of 5,7,3",4'-
Tetramethoxyflavone in DMSO.

Materials:

5,7,3",4'-Tetramethoxyflavone (purity >98%)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of TMF needed using the following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x
Molecular Weight ( g/mol ) x 1000 Mass (mg) = 0.010 mol/L x 0.001 L x 342.3 g/mol x 1000 =
3.423 mg

e Weigh the compound: Accurately weigh 3.423 mg of 5,7,3',4'-Tetramethoxyflavone and
transfer it to a sterile microcentrifuge tube.

e Dissolve in DMSO: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube.

e Ensure complete dissolution: Vortex the tube thoroughly until the compound is completely
dissolved. If necessary, gently warm the solution to 37°C or sonicate for a short period.

 Aliquot and store: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL)
in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[3][9] The solid compound is stable for at least 4 years when
stored at -20°C.[1]

Workflow for Preparing In Vitro Stock Solution

Stock Solution Preparation

Weigh 3.423 mg TMF

'

Add 1 mL DMSO

'

Vortex / Sonicate to Dissolve

'

Aliquot into smaller volumes

'

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM TMF stock solution in DMSO.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

This protocol outlines the dilution of the high-concentration stock solution to prepare working
solutions for treating cells in culture.
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Materials:

e 10 mM 5,7,3",4'-Tetramethoxyflavone stock solution in DMSO
o Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

» Sterile tubes for dilution

Procedure:

o Determine the final concentration: Decide on the final concentrations of TMF required for
your experiment (e.g., 1 pM, 10 uM, 50 pM).

o Serial dilution: Perform serial dilutions of the 10 mM stock solution in cell culture medium to
achieve the desired final concentrations. It is crucial to ensure that the final concentration of
the solvent (DMSO) in the cell culture medium is non-toxic to the cells, typically below 0.5%
(v/v).[10][11]

o Example Dilution for 10 uM working solution:

o To prepare 1 mL of a 10 uM working solution from a 10 mM stock, you would perform a
1:1000 dilution.

o Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.
o The final DMSO concentration will be 0.1%.

» Vehicle control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as used for the highest concentration of TMF.

o Apply to cells: Add the prepared working solutions to your cell cultures and proceed with the

experiment.

Signaling Pathways Modulated by 5,7,3',4'-
Tetramethoxyflavone
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5,7,3",4'-Tetramethoxyflavone has been shown to modulate multiple intracellular signaling
pathways, contributing to its diverse biological effects. A simplified diagram illustrating some of
the key pathways is provided below.
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Caption: Key signaling pathways modulated by 5,7,3',4'-Tetramethoxyflavone.

Safety Precautions

Standard laboratory safety practices should be followed when handling 5,7,3',4'-
Tetramethoxyflavone and the solvents used for its dissolution.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation
of dust.

 In case of contact with skin or eyes, rinse immediately with plenty of water.

o Consult the Material Safety Data Sheet (MSDS) for detailed safety information.[12]
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By following these detailed application notes and protocols, researchers can confidently
prepare and utilize 5,7,3",4'-Tetramethoxyflavone solutions for their experimental needs,
contributing to a better understanding of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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